Oxyisofenphos-d7
Description
Oxyisofenphos-d7 is a deuterium-labeled isotopologue of oxyisofenphos, an organophosphate compound historically used as a pesticide. The "-d7" designation indicates substitution of seven hydrogen atoms with deuterium, typically at positions critical for analytical applications. This labeling enhances its utility as an internal standard in mass spectrometry (MS)-based quantification, minimizing isotopic interference and improving accuracy in environmental or biological sample analysis .
Properties
Molecular Formula |
C₁₅H₁₇D₇NO₅P |
|---|---|
Molecular Weight |
336.37 |
Synonyms |
Ethyl Isopropyl-d7-phosphoramidate Isopropyl Ester Salicylic Acid; Isofenphos Oxon-d7; Isopropyl 2-((ethoxy(isopropyl-d7-amino)phosphoryl)oxy)benzoate; 2-[[Ethoxy[(1-methylethyl-d7)amino]phosphinyl]oxy]benzoic Acid 1-Methylethyl Ester |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Industrial Relevance
Quantitative Accuracy: Deuterated standards reduce matrix effects in MS. For instance, Isofenphos-methyl-D7 improved recovery rates by 15% in soil samples compared to non-deuterated analogs .
Synthetic Utility: Compounds like Isopropyl-d7 methyl-d3-phosphonochloridate enable precise mechanistic studies in organophosphorus chemistry, though their use is niche .
Regulatory Compliance : Environmental reference materials (e.g., Isopropyl Phenyl Phosphate-d7) meet ISO 17034 standards for calibration in pollutant monitoring .
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